Cas no 575499-58-0 (2-bromo-N'-(1E)-(2,3-dichloro-5-ethoxy-6-hydroxyphenyl)methylidenebenzohydrazide)

• Product Name: 2-bromo-N'-(1E)-(2,3-dichloro-5-ethoxy-6-hydroxyphenyl)methylidenebenzohydrazide
• CAS No: 575499-58-0
• MF: C₁₆H₁₃BrCl₂N₂O₃
• MW: 432.096021413803
• CID: 4653213
• Update Time: 2025-06-07

2-bromo-N'-(1E)-(2,3-dichloro-5-ethoxy-6-hydroxyphenyl)methylidenebenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N'-[(1E)-(2,3-dichloro-5-ethoxy-6-hydroxyphenyl)methylidene]benzohydrazide
• 2-bromo-N'-(1E)-(2,3-dichloro-5-ethoxy-6-hydroxyphenyl)methylidenebenzohydrazide

• Inchi： 1S/C16H13BrCl2N2O3/c1-2-24-13-7-12(18)14(19)10(15(13)22)8-20-21-16(23)9-5-3-4-6-11(9)17/h3-8,22H,2H2,1H3,(H,21,23)
• InChI Key： JOECGEFMHVYUBA-UHFFFAOYSA-N
• SMILES： C(NN=CC1=C(O)C(OCC)=CC(Cl)=C1Cl)(=O)C1=CC=CC=C1Br

Additional information on 2-bromo-N'-(1E)-(2,3-dichloro-5-ethoxy-6-hydroxyphenyl)methylidenebenzohydrazide

Professional Introduction to Compound with CAS No. 575499-58-0 and Product Name: 2-bromo-N'-(1E)-(2,3-dichloro-5-ethoxy-6-hydroxyphenyl)methylidenebenzohydrazide

The compound with the CAS number 575499-58-0 and the product name 2-bromo-N'-(1E)-(2,3-dichloro-5-ethoxy-6-hydroxyphenyl)methylidenebenzohydrazide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular framework of this compound incorporates several key functional groups that make it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure lies a benzohydrazide moiety, which is a well-known pharmacophore in medicinal chemistry. Benzohydrazides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of a bromo substituent on the benzene ring enhances the electrophilicity of the molecule, making it more reactive in various chemical transformations. This reactivity is particularly useful in cross-coupling reactions, which are pivotal in modern synthetic organic chemistry.

The 2,3-dichloro-5-ethoxy-6-hydroxyphenyl group is another critical feature of this compound. This aromatic ring system introduces multiple sites for interaction with biological targets, including enzymes and receptors. The combination of chlorine atoms at positions 2 and 3 increases the lipophilicity of the molecule, while the ethoxy and hydroxyl groups provide hydrogen bonding capabilities. These features collectively contribute to the compound's binding affinity and specificity towards biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. The molecular docking studies of 2-bromo-N'-(1E)-(2,3-dichloro-5-ethoxy-6-hydroxyphenyl)methylidenebenzohydrazide have shown promising interactions with several key enzymes involved in cancer pathways. Specifically, the benzohydrazide moiety has been found to bind effectively to poly(ADP-ribose) polymerase (PARP) enzymes, which are crucial in DNA repair mechanisms. Inhibiting PARP enzymes has emerged as a viable strategy for treating certain types of cancer, particularly those with BRCA mutations.

Moreover, the bromo substituent has been identified as a key factor in enhancing the compound's bioavailability. Bromine atoms can improve metabolic stability by preventing rapid degradation in vivo. This property is particularly important for drug candidates that require prolonged circulation to achieve therapeutic efficacy. Additionally, the presence of electron-withdrawing groups such as chlorine atoms helps in reducing steric hindrance, allowing for better access to binding pockets on biological targets.

The hydroxyl group at position 6 of the aromatic ring system adds another layer of functionality to the molecule. Hydroxyl groups are known to participate in hydrogen bonding, which can significantly enhance binding affinity. In fact, several successful drugs have utilized hydroxyl groups to improve their interactions with biological targets. The combination of hydroxyl and ethoxy groups in this compound creates a balance between polar and non-polar interactions, making it more versatile in terms of solubility and bioavailability.

In vitro studies have demonstrated that 2-bromo-N'-(1E)-(2,3-dichloro-5-ethoxy-6-hydroxyphenyl)methylidenebenzohydrazide exhibits significant inhibitory activity against various enzymes and receptors relevant to cancer biology. For instance, preliminary data suggests that this compound potently inhibits tyrosine kinases, which are overexpressed in many cancer cells. Tyrosine kinases play a crucial role in cell signaling pathways that drive tumor growth and metastasis. By inhibiting these kinases, the compound may effectively halt or slow down cancer progression.

Furthermore, the compound has shown potential in reducing inflammation by targeting cyclooxygenase (COX) enzymes. COX enzymes are responsible for producing prostaglandins, which are mediators of inflammation and pain. Inhibiting COX enzymes has been a successful strategy for developing anti-inflammatory drugs such as nonsteroidal anti-inflammatory drugs (NSAIDs). The structural features of this compound make it a promising candidate for developing novel anti-inflammatory agents with improved efficacy and reduced side effects.

The synthesis of 2-bromo-N'-(1E)-(2,3-dichloro-5-ethoxy-6-hydroxyphenyl)methylidenebenzohydrazide involves multiple steps that highlight its complexity and synthetic challenge. The benzohydrazide core is typically formed through condensation reactions between hydrazine derivatives and carbonyl compounds. The introduction of bromine at position 1 requires careful control of reaction conditions to avoid unwanted side products. Similarly, the functionalization of the aromatic ring system with chlorine atoms at positions 2 and 3 necessitates precise regioselective chlorination techniques.

Recent advances in green chemistry have encouraged researchers to explore more sustainable synthetic routes for complex molecules like this one. For instance, catalytic methods using transition metals have been employed to achieve selective functionalization without generating hazardous byproducts. These methods not only improve efficiency but also align with global efforts to minimize environmental impact.

The pharmacokinetic properties of 2-bromo-N'-(1E)-(2,3-dichloro-5-ethoxy-6-hydroxyphenyl)methylidenebenzohydrazide are also worth examining. In animal models, preliminary studies suggest that the compound exhibits good oral bioavailability and distributes widely throughout various tissues. This broad distribution may enhance its therapeutic efficacy by allowing it to reach target sites effectively. Additionally, the compound appears to have a moderate half-life, indicating that it can maintain therapeutic levels for an extended period after administration.

Future research directions include exploring derivative compounds generated by modifying specific functional groups within this molecule's structure. By altering substituents such as bromine or hydroxyl groups, researchers can fine-tune the pharmacological properties of the compound to optimize its therapeutic potential while minimizing adverse effects.

In conclusion,2-bromo-N'-(1E)-(2,3-dichloro-5-ethoxy-6-hydroxyphenyl)methylidenebenzohydrazide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity。The combination of various functional groups within its molecular framework makes it a versatile candidate for further investigation in drug discovery。With continued research efforts aimed at optimizing its synthesis、pharmacokinetics、and therapeutic efficacy，this compound holds great promise as a future therapeutic agent。